Cas no 2375816-12-7 (2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a chiral cyclopropylboronic ester with a stereodefined (1R,2R) configuration. This compound serves as a valuable intermediate in asymmetric synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where its rigid cyclopropyl framework and boronate moiety enable efficient stereocontrol. The tetramethyl dioxaborolane group enhances stability and handling under ambient conditions while maintaining reactivity in transition-metal-catalyzed transformations. Its well-defined stereochemistry makes it suitable for constructing enantiomerically pure pharmaceuticals or agrochemicals. The ethyl substituent on the cyclopropane ring further modulates steric and electronic properties, offering tunability in coupling reactions. This reagent is typically employed under inert conditions to preserve its boronate functionality.
2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2375816-12-7 structure
Product Name:2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2375816-12-7
MF:C11H21BO2
MW:196.094243764877
CID:5463573
Update Time:2025-05-21

2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-((1R,2R)-2-ETHYLCYCLOPROPYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • AT23984
    • Z3980174915
    • rac-2-[(1R,2R)-2-ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • rel-2-((1R,2R)-2-Ethylcyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C11H21BO2/c1-6-8-7-9(8)12-13-10(2,3)11(4,5)14-12/h8-9H,6-7H2,1-5H3/t8-,9-/m1/s1
    • InChI Key: KOKIOKRQOCRQHK-RKDXNWHRSA-N
    • SMILES: O1B([C@@H]2C[C@H]2CC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 196.1634601 g/mol
  • Monoisotopic Mass: 196.1634601 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 196.10
  • Topological Polar Surface Area: 18.5

2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Additional information on 2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2375816-12-7)

The compound 2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS registry number 2375816-12-7, is a highly specialized boron-containing organic compound. This molecule has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural features and potential applications. The compound's structure incorporates a dioxaborolane ring system with a substituted cyclopropyl group and multiple methyl substituents. These structural elements contribute to its stability and reactivity in various chemical transformations.

Recent studies have highlighted the importance of dioxaborolane derivatives in the development of advanced materials. For instance, researchers have explored the use of such compounds in the synthesis of novel boron-based polymers and ceramics. These materials exhibit exceptional thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and electronics industries. The presence of the cyclopropyl group in this compound adds further complexity to its reactivity profile. Cyclopropane derivatives are known for their strained ring systems and unique reactivity patterns under certain reaction conditions.

In terms of synthesis pathways, the compound can be prepared through a variety of methods including nucleophilic substitution reactions and organometallic coupling processes. One notable approach involves the reaction of a boronic acid derivative with an appropriately substituted cyclopropane compound under catalytic conditions. This method leverages the versatility of boronic acids in forming carbon-boron bonds and has been extensively studied in recent years due to its efficiency and selectivity.

The application potential of this compound extends beyond material science into pharmaceutical research. Boron-containing compounds have shown promise as intermediates in drug discovery programs targeting various therapeutic areas. For example, studies have demonstrated that certain dioxaborolane derivatives can act as bioisosteres or scaffolds for designing small molecule inhibitors with enhanced pharmacokinetic properties. The methyl groups present in this compound may also play a role in modulating its lipophilicity and bioavailability.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their long-term impact on ecosystems. Recent research has focused on evaluating the biodegradation rates of boron-containing organic molecules under simulated environmental conditions. Initial findings suggest that these compounds exhibit moderate persistence in aqueous environments but can undergo microbial transformation under specific conditions.

In conclusion, 2-[(1R,2R)-2-Ethylcyclopropyl]-4,4,5,5-tetramethyl-1,3,dioxaborolane (CAS No. 2375816-12-7) represents a fascinating example of modern chemical innovation with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire new research directions while highlighting the importance of interdisciplinary collaboration in advancing our understanding of complex chemical systems.

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